Cas no 16203-56-8 (Benzo[1,2-d:4,3-d']bisthiazole-2,7-diamine(9CI))

• Product Name: Benzo[1,2-d:4,3-d']bisthiazole-2,7-diamine(9CI)
• CAS No: 16203-56-8
• MF: C₈H₆N₄S₂
• MW: 222.290037631989
• CID: 121483
• PubChem ID: 12256250
• Update Time: 2025-04-18

Benzo[1,2-d:4,3-d']bisthiazole-2,7-diamine(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-d:4,3-d']bisthiazole-2,7-diamine(9CI)
• [1,3]thiazolo[4,5-g][1,3]benzothiazole-2,7-diamine
• Benzo[1,2-d:4,3-d]bisthiazole-2,7-diamine (9CI)
• Benzo[1,2-d:4,3-d']bis[1,3]thiazole-2,7-diamine
• SCHEMBL22993546
• DTXSID30482693
• 16203-56-8

• Inchi： 1S/C8H6N4S2/c9-7-11-3-1-2-4-6(5(3)13-7)14-8(10)12-4/h1-2H,(H2,9,11)(H2,10,12)
• InChI Key： PZIJVVZKCURJTA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=CC=C3C(=C12)SC(N)=N3

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 222.00338856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 134Ų

Experimental Properties

• PSA: 52.54